Cas no 957206-36-9 (Methyl 4-bromo-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-bromo-3-(trifluoromethoxy)benzoate
• CAS No: 957206-36-9
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• MDL: MFCD26399912
• CID: 2126762
• PubChem ID: 59300634
• Update Time: 2025-09-26

Methyl 4-bromo-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-(trifluoromethoxy)benzoate
• 4-bromo-3-trifluoromethoxy-benzoic acid methyl ester
• XIKGXGNARLJTEO-UHFFFAOYSA-N
• 4-bromo-3-trifluoromethoxybenzoic acid methyl ester
• Benzoic acid, 4-bromo-3-(trifluoromethoxy)-, methyl ester
• Methyl 4-bromo-3-(trifluoromethoxy)benzoate

• MDL： MFCD26399912
• Inchi： 1S/C9H6BrF3O3/c1-15-8(14)5-2-3-6(10)7(4-5)16-9(11,12)13/h2-4H,1H3
• InChI Key： XIKGXGNARLJTEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters